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Compound of Interest

Compound Name: Dimethyl 5-nitroisophthalate

Cat. No.: B082987

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for Dimethyl 5-
nitroisophthalate, a key intermediate in the synthesis of various pharmaceuticals, including
non-ionic X-ray contrast media such as lopamidol and lohexol.[1] The following sections detail
its structural characterization through Nuclear Magnetic Resonance (NMR) spectroscopy,
Infrared (IR) spectroscopy, and Mass Spectrometry (MS), complete with experimental protocols
and data presented in a clear, comparative format.

Physicochemical Properties

Property Value Reference
Molecular Formula C10HoNOs [21[31[4][5]
Molecular Weight 239.18 g/mol 2131141511611 71
CAS Number 13290-96-5 [21[3][5][6]

White to off-white
Appearance , _ [61[8]
solid/crystalline powder

Melting Point 123-125 °C [6]

Spectroscopic Data
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'H NMR (Proton Nuclear Magnetic Resonance)

The *H NMR spectrum of Dimethyl 5-nitroisophthalate provides information about the
chemical environment of the hydrogen atoms in the molecule.

Chemical Shift

Multiplicity Integration Assignment
(ppm)
~8.9-9.1 Singlet 1H H-4/H-6
~8.6 - 8.8 Singlet 2H H-2
~3.9-4.1 Singlet 6H 2 X -OCHs

Note: Specific chemical shifts can vary slightly depending on the solvent and spectrometer
frequency. The assignments are based on the expected electronic effects of the nitro and ester
functional groups on the aromatic ring.

13C NMR (Carbon-13 Nuclear Magnetic Resonance)

The 13C NMR spectrum reveals the different carbon environments within the molecule.

Chemical Shift (ppm) Assighment
~164 C=0 (ester)
~148 C-NO2

~134 C-COOCHs
~130 Aromatic CH
~126 Aromatic CH
~53 -OCHs

Note: These are approximate chemical shifts. For precise values, it is recommended to consult
the original spectral data.

IR (Infrared) Spectroscopy
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The IR spectrum of Dimethyl 5-nitroisophthalate shows characteristic absorption bands
corresponding to its functional groups.

Wavenumber (cm~?) Intensity Assignment

~3100 Weak Aromatic C-H stretch
~1730 Strong C=0 stretch (ester)
~1540 Strong Asymmetric NOz2 stretch
~1350 Strong Symmetric NOz2 stretch
~1250 Strong C-O stretch (ester)

MS (Mass Spectrometry)

Mass spectrometry data confirms the molecular weight of the compound and provides
information about its fragmentation pattern.

miz Relative Intensity (%) Assighment

239 High [M]* (Molecular ion)
208 High [M - OCHs]*

162 Medium [M - COOCHs - Q]*

Experimental Protocols
Synthesis of Dimethyl 5-nitroisophthalate

A common method for the synthesis of Dimethyl 5-nitroisophthalate involves the
esterification of 5-nitroisophthalic acid.[1][4]

¢ Reaction Setup: 5-nitroisophthalic acid is dissolved in methanol in a round-bottom flask
equipped with a condenser and a stirrer.[1][4]

o Catalyst Addition: A catalytic amount of concentrated sulfuric acid is slowly added to the
mixture.[1][4]
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o Reflux: The reaction mixture is heated to reflux for several hours.[1][4] The progress of the
reaction can be monitored by thin-layer chromatography (TLC).[4]

o Work-up: Upon completion, the mixture is cooled, leading to the precipitation of the product.
The solid is collected by filtration, washed with water, and dried to yield Dimethyl 5-
nitroisophthalate as a white solid.[1][4]

Spectroscopic Analysis

 NMR Spectroscopy: *H and 3C NMR spectra are typically recorded on a 400 MHz or higher
spectrometer.[9][10][11] The sample is dissolved in a deuterated solvent, commonly
deuterochloroform (CDCIs) or dimethyl sulfoxide-de (DMSO-ds), with tetramethylsilane (TMS)
used as an internal standard.[9][10]

» IR Spectroscopy: IR spectra can be obtained using a Fourier-transform infrared (FTIR)
spectrometer.[2] The sample can be prepared as a KBr pellet or analyzed using an
attenuated total reflectance (ATR) accessory.[2]

o Mass Spectrometry: Mass spectra are typically acquired using gas chromatography-mass
spectrometry (GC-MS) with electron ionization (EI).[2][10]

Logical Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of
Dimethyl 5-nitroisophthalate.
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Workflow for Synthesis and Characterization of Dimethyl 5-nitroisophthalate
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Caption: Synthesis and characterization workflow.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b082987?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This comprehensive guide provides essential spectroscopic data and methodologies for
Dimethyl 5-nitroisophthalate, serving as a valuable resource for professionals in the fields of
chemical research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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